Cas no 61490-68-4 (Benzoapyrenetetrol I 2)
Benzoapyrenetetrol I 2 structure
Product Name:Benzoapyrenetetrol I 2
CAS No:61490-68-4
MF:C20H16O4
MW:320.338645935059
CID:503326
PubChem ID:24835369
Update Time:2025-04-19
Benzoapyrenetetrol I 2 Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyrene-7,8,9,10-tetrol,7,8,9,10-tetrahydro-, (7R,8S,9R,10R)-rel-
- Benzo[a]pyrenetetrol I 2
- (7R,8S,9R,10R)-7,8,9,10-Tetrahydrobenzo[pqr]tetraphene-7,8,9,10-t etrol
- 7,8,9,10-TETRAHYDROXY-7,8,9,10-TETRAHYDROBENZO(A)PYRENE
- BRN 4330470
- R-7,T-8,T-9,T-10-Tetrahydroxy-7,8,9,10-tetrahydrobenzo(a)pyrene
- Benzo(a)pyrenetetrol I 2
- 61490-68-4
- Benzo(a)pyrene-7-beta,8-alpha,9-alpha,10-alpha-tetraol
- Benzo(a)pyrene, 7-beta,8-alpha,9-alpha,10-alpha-tetrahydroxy-7,8,9,10-tetrahydro-
- DTXSID70210457
- 7-beta,8-alpha,9-beta,10-beta-Tetrahydroxy-7,8,9,10-tetrahydrobenzo(a)pyrene
- Benzo(a)pyrene, 7,8,9,10-tetrahydro-7-beta,8-alpha,9-alpha,10-alpha-tetrahydroxy-
- 7/8,9,10-Tetrahydroxytetrahydrobenzo(a)pyrene
- (7S,8R,9S,10S)-7,8,9,10-tetrahydrobenzo[a]pyrene-7,8,9,10-tetrol
- Benzoapyrenetetrol I 2
-
- Inchi: 1S/C20H16O4/c21-17-13-8-11-5-4-9-2-1-3-10-6-7-12(15(11)14(9)10)16(13)18(22)20(24)19(17)23/h1-8,17-24H/t17-,18-,19+,20-/m0/s1
- InChI Key: KWFVZAJQUSRMCC-HAGHYFMRSA-N
- SMILES: O[C@@H]1[C@@H]([C@@H]([C@H](C2C=C3C=CC4=CC=CC5C=CC(=C3C=54)C1=2)O)O)O
Computed Properties
- Exact Mass: 320.10485899g/mol
- Monoisotopic Mass: 320.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.1863 (rough estimate)
- Boiling Point: 419.24°C (rough estimate)
- Refractive Index: 1.5400 (estimate)
Benzoapyrenetetrol I 2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B205845-0.5mg |
Benzo[a]pyrenetetrol I 2 |
61490-68-4 | 0.5mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B205845-5mg |
Benzo[a]pyrenetetrol I 2 |
61490-68-4 | 5mg |
$ 1975.00 | 2023-04-19 | ||
| TRC | B205845-.5mg |
Benzo[a]pyrenetetrol I 2 |
61490-68-4 | .5mg |
$ 259.00 | 2023-04-19 |
Benzoapyrenetetrol I 2 Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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